Cas no 2097895-93-5 (3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one)

• Product Name: 3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one
• CAS No: 2097895-93-5
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• CID: 5999511
• PubChem ID: 126855191
• Update Time: 2025-06-27

3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one
• 2097895-93-5
• F6550-6130
• 3-(3-methylthiophen-2-yl)-1-[3-(pyridazin-3-ylamino)azetidin-1-yl]propan-1-one
• 3-(3-methylthiophen-2-yl)-1-{3-[(pyridazin-3-yl)amino]azetidin-1-yl}propan-1-one
• AKOS032461579

• Inchi： 1S/C15H18N4OS/c1-11-6-8-21-13(11)4-5-15(20)19-9-12(10-19)17-14-3-2-7-16-18-14/h2-3,6-8,12H,4-5,9-10H2,1H3,(H,17,18)
• InChI Key： BDEAVQZJARADMJ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(N1CC(C1)NC1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 302.12013238g/mol
• Monoisotopic Mass: 302.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one

3-(3-Methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one: A Comprehensive Overview

The compound 3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one, identified by the CAS number 2097895935, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a methylthiophene moiety, a pyridazine ring, and an azetidine framework, which collectively contribute to its diverse chemical properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of the production process.

One of the most intriguing aspects of this compound is its potential as a drug candidate. Studies have shown that it exhibits significant antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Researchers have employed advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to fully elucidate its molecular structure. These studies have provided valuable insights into the spatial arrangement of atoms and the electronic properties of the molecule.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles, which are critical for its potential therapeutic applications. However, further studies are required to fully understand its metabolism, distribution, and excretion in vivo. Preclinical trials have already begun, with encouraging results indicating its safety and efficacy in animal models.

The integration of computational chemistry tools has played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have revealed potential binding interactions with key biological targets, providing a foundation for rational drug design. Furthermore, quantum mechanical calculations have shed light on the electronic transitions and reactivity patterns of the molecule.

In conclusion, 3-(3-methylthiophen-2-yl)-1-{3-(pyridazin-3-yl)aminoazetidin-1-yl}propan-1-one represents a cutting-edge advancement in organic chemistry with immense potential in drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.